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Compound of Interest

Compound Name:
1-(2-

Dimethylaminoethyl)piperazine

Cat. No.: B1333714 Get Quote

A Technical Overview of 1-(2-
Dimethylaminoethyl)piperazine
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide provides an in-depth look at 1-
(2-Dimethylaminoethyl)piperazine, a tertiary amine and a piperazine derivative.

Core Chemical Properties
1-(2-Dimethylaminoethyl)piperazine, also known by synonyms such as N,N-Dimethyl-1-

piperazineethanamine and N,N-Dimethyl-2-piperazinoethylamine, is a chemical compound with

established properties.[1][2] Its fundamental chemical data are summarized below.

Property Value

Molecular Formula C8H19N3

Molecular Weight 157.26 g/mol

CAS Number 3644-18-6

A summary of the key molecular properties of 1-(2-Dimethylaminoethyl)piperazine.
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Physicochemical Characteristics
This compound is typically a clear yellow liquid with a boiling point of 63°C and a density of

0.917 g/cm³.[3][4] It is classified as a corrosive and irritant substance, necessitating careful

handling in a laboratory setting.[4]

While detailed experimental protocols and specific signaling pathways involving 1-(2-
Dimethylaminoethyl)piperazine are not extensively documented in publicly available

literature, its structural motifs are common in pharmacologically active molecules. Piperazine

and its derivatives are known to interact with various biological targets, often exhibiting activity

at central nervous system receptors.

Further research would be required to elucidate specific biological activities, mechanisms of

action, and detailed experimental applications for this particular compound. The following

logical workflow outlines a general approach for characterizing a novel compound with similar

structural features.
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General Workflow for Compound Characterization

Compound Synthesis
and Purification

Structural Elucidation
(NMR, MS, etc.)

In vitro Screening
(Target Binding Assays)

Cell-based Assays
(Functional Activity)

Mechanism of Action Studies

In vivo Animal Models
(Efficacy and Toxicity)

Lead Optimization

Click to download full resolution via product page

A generalized workflow for the characterization and development of a novel chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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